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Compound of Interest

Compound Name: 5'-Iodo-5'-deoxyadenosine

Cat. No.: B014344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 5'-Iodo-5'-deoxyadenosine
from adenosine. 5'-Iodo-5'-deoxyadenosine is a crucial intermediate in the synthesis of

various biologically active nucleoside analogues and serves as a precursor for the

development of novel therapeutic agents. The protocol described herein is based on a modified

Appel reaction, a reliable and efficient method for the selective iodination of the primary 5'-

hydroxyl group of adenosine. This guide includes a comprehensive experimental procedure, a

summary of required reagents, and a visual representation of the synthetic workflow to ensure

reproducibility and success in the laboratory.

Introduction
5'-Iodo-5'-deoxyadenosine is a key synthetic intermediate used in the preparation of a wide

range of adenosine derivatives with potential therapeutic applications. The replacement of the

5'-hydroxyl group with iodine creates a versatile handle for further chemical modifications,

including the introduction of different functional groups through nucleophilic substitution

reactions. These modifications are instrumental in the fields of medicinal chemistry and

chemical biology for the development of enzyme inhibitors, receptor agonists or antagonists,

and molecular probes. The following protocol details a robust method for the synthesis of 5'-
Iodo-5'-deoxyadenosine from the readily available starting material, adenosine.
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Chemical Reaction
The synthesis proceeds via a one-step reaction where the primary 5'-hydroxyl group of

adenosine is converted to an iodide. This transformation is effectively achieved using

triphenylphosphine and iodine in a suitable solvent like pyridine.

Reaction Scheme:
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Adenosine I₂, PPh₃
Pyridine 5'-Iodo-5'-deoxyadenosine

Appel Reaction

Reaction

Work-up & Purification

Dissolve Adenosine in Pyridine

Add PPh₃ and I₂

Stir at RT for 2h

Quench with Na₂S₂O₃

Remove Pyridine

Column Chromatography
(CHCl₃/MeOH, 9:1)

Isolate Pure Product
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 5'-Iodo-
5'-deoxyadenosine from Adenosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014344#synthesis-of-5-iodo-5-deoxyadenosine-from-
adenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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